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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B073834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl 2-furoate in

various solvents. Due to the limited availability of specific quantitative data in publicly

accessible literature, this document summarizes the existing qualitative and semi-quantitative

data. Furthermore, it details standardized experimental protocols that can be employed to

determine the precise quantitative solubility of methyl 2-furoate, a crucial parameter for its

application in research, drug development, and chemical synthesis.

Core Topic: Solubility of Methyl 2-Furoate
Methyl 2-furoate is a versatile organic compound utilized as an intermediate in pharmaceutical

synthesis, a flavoring agent, and a solvent.[1] Its solubility profile is a critical factor influencing

its utility in these applications, governing its miscibility, reaction kinetics, and bioavailability in

various formulations.

Data Presentation: Solubility of Methyl 2-Furoate
The following table summarizes the available solubility data for methyl 2-furoate. It is

important to note that much of the data for organic solvents is qualitative or semi-quantitative in

nature.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Remarks

Water H₂O 13320 mg/L 25

Estimated value.

Described as

limited or slightly

soluble.[2]

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO 200 - 250 mg/mL Not Specified

Semi-

quantitative.

Ultrasonication

may be required.

[3][4]

Ethanol C₂H₅OH Miscible Not Specified

Generally

described as

soluble or

miscible.[5]

Methanol CH₃OH Slightly Soluble Not Specified
Qualitative

description.[1]

Chloroform CHCl₃ Slightly Soluble Not Specified
Qualitative

description.[1]

Common

Organic Solvents
Various

Moderately

Soluble
Not Specified

General

qualitative

assessment.[5]

Oils Various Soluble Not Specified

General

qualitative

assessment.[5]

Experimental Protocols
To obtain precise and accurate quantitative solubility data for methyl 2-furoate, standardized

experimental methods are necessary. The following protocols describe the widely accepted

shake-flask method, which is considered the gold standard for determining the equilibrium

solubility of a compound. This method has been adapted for a liquid solute like methyl 2-
furoate.
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Shake-Flask Method for Solubility Determination
Objective: To determine the equilibrium solubility of liquid methyl 2-furoate in a given solvent

at a specified temperature.

Principle: An excess of the solute (methyl 2-furoate) is mixed with a solvent and agitated at a

constant temperature for a sufficient period to reach equilibrium. The concentration of the

solute in the saturated solution is then determined analytically.

Materials and Equipment:

Methyl 2-furoate (high purity)

Selected solvents (analytical grade)

Thermostatic shaker bath or incubator

Calibrated thermometer

Analytical balance

Glass vials with screw caps

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system.

Procedure:

Preparation of Solvent: Equilibrate the chosen solvent to the desired experimental

temperature.

Sample Preparation: Add an excess amount of methyl 2-furoate to a series of glass vials.

Addition of Solvent: Accurately pipette a known volume of the temperature-equilibrated

solvent into each vial containing the methyl 2-furoate.
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Equilibration: Securely cap the vials and place them in a thermostatic shaker bath set to the

desired temperature. Agitate the vials for a predetermined period (e.g., 24, 48, and 72 hours)

to ensure equilibrium is reached. The presence of a distinct layer of undissolved methyl 2-
furoate should be visible.

Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the

experimental temperature for a sufficient time to allow for phase separation.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant (the

solvent saturated with methyl 2-furoate) using a pipette. Immediately filter the aliquot

through a syringe filter to remove any undissolved microdroplets.

Dilution: Accurately dilute the filtered, saturated solution with the appropriate solvent to a

concentration within the calibrated range of the analytical instrument.

Quantification: Analyze the diluted samples using a validated HPLC or GC method to

determine the concentration of methyl 2-furoate.

Data Analysis: Calculate the solubility of methyl 2-furoate in the solvent at the specified

temperature, expressed in units such as mg/mL or mol/L. The results from different

equilibration times should be compared to confirm that equilibrium was achieved.

Mandatory Visualizations
Logical Relationship of Solubility Principles
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Factors Influencing Solubility

Solute Solvent Conditions

Solute Properties
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Caption: Key factors influencing the solubility of a solute in a solvent.

Experimental Workflow for Solubility Determination
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Shake-Flask Method Workflow

Start

Prepare Saturated Solution
(Excess Solute + Solvent)

Equilibrate at Constant Temperature
(24-72h Agitation)

Phase Separation
(Centrifugation/Settling)

Filter Supernatant
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Calculate Solubility

End
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Caption: A generalized workflow for the shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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